2-Chloro-6-fluoro-8-methoxyquinoline
Overview
Description
2-Chloro-6-fluoro-8-methoxyquinoline (2C6F8MQ) is an organic compound with a wide range of applications in scientific research. It has been used in the synthesis of various compounds, as well as in studies of biochemical and physiological effects.
Scientific Research Applications
Insights of 8-hydroxyquinolines in Medicinal Chemistry
8-Hydroxyquinoline and its derivatives have been identified as significant heterocyclic scaffolds in organic and analytical chemistry, primarily for their chromophore properties and ability to detect various metal ions. Over the past two decades, these compounds have gained attention for their biological activities, leading to synthetic modifications aimed at developing potent, target-based drug molecules for various diseases. Their applications span anti-cancer, HIV, neurodegenerative disorders, and more, owing to their metal chelation properties. This area of research is critical for medicinal chemists aiming to synthesize novel pharmacologically potent agents for diverse therapeutic targets, including antimicrobial and antifungal applications, as well as for treating neurodegenerative disorders (Gupta, Luxami, & Paul, 2021).
Role of 8-Amidoquinoline Derivatives as Fluorescent Probes
The development of fluorescent sensors based on 8-aminoquinoline derivatives for zinc ion detection in environmental and biological applications highlights the versatility of quinoline derivatives. These compounds, through the introduction of various carboxamide groups, have shown improved water solubility and cell membrane permeability, making them valuable in detecting Zn2+ ions. The potential of 8-amidoquinoline derivatives as functional receptors for zinc ions, due to their fast reactivity, selectivity, and biocompatibility, underscores their significance in biological research and applications (Mohamad et al., 2021).
Chloroquine-containing Compounds in Therapeutic Applications
Research on chloroquine (CQ) and its derivatives highlights the exploration of quinoline compounds beyond their traditional antimalarial use. The repurposing of CQ-containing compounds for managing various infectious and noninfectious diseases illustrates the biochemical versatility and potential of quinoline derivatives. The ongoing research aims to maximize the therapeutic applications of these compounds, suggesting a broad area of scientific interest that could encompass 2-Chloro-6-fluoro-8-methoxyquinoline (Njaria, Okombo, Njuguna, & Chibale, 2015).
properties
IUPAC Name |
2-chloro-6-fluoro-8-methoxyquinoline | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C10H7ClFNO/c1-14-8-5-7(12)4-6-2-3-9(11)13-10(6)8/h2-5H,1H3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
CUJLXWMQSIFPSQ-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=C2C(=CC(=C1)F)C=CC(=N2)Cl | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C10H7ClFNO | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
211.62 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
2-Chloro-6-fluoro-8-methoxyquinoline |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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